Cas no 1248307-81-4 (1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine)

• Product Name: 1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine
• CAS No: 1248307-81-4
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6349912
• PubChem ID: 61338346
• Update Time: 2025-05-26

1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1248307-81-4
• 1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine
• AKOS010593391
• EN300-719008

• Inchi： 1S/C10H18N4/c1-3-6(2)8(11)10-12-9(13-14-10)7-4-5-7/h6-8H,3-5,11H2,1-2H3,(H,12,13,14)
• InChI Key： NBRQEEZDBNCDJP-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=NC(C(C(C)CC)N)=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine

Compound CAS No. 1248307-81-4: 1-(5-Cyclopropyl-1H-1,2,4-Triazol-3-Yl)-2-Methylbutan-1-Amine

The compound CAS No. 1248307-81-4, also known as 1-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylbutan-1-amine, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic amines, which are widely studied due to their versatile properties and roles in drug discovery and material science.

The molecular structure of CAS No. 1248307-81-4 features a triazole ring fused with a cyclopropyl group and an alkylamine chain. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms, which contributes to its stability and reactivity. The presence of the cyclopropyl group adds strain and unique electronic properties, making this compound highly reactive in certain chemical transformations. Additionally, the alkylamine chain introduces flexibility and hydrogen bonding capabilities, enhancing its potential for interactions with biological systems.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of such molecules as scaffolds for designing antimicrobial agents, anti-inflammatory drugs, and cancer therapeutic agents. The cyclopropyl group in this compound has been shown to enhance the pharmacokinetic properties of drugs by improving their absorption and bioavailability.

In terms of synthesis, the preparation of CAS No. 1248307-81_4 involves a multi-step process that typically includes the formation of the triazole ring via a click reaction or other coupling methods. The incorporation of the cyclopropyl group requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For example, it can serve as an intermediate in the synthesis of peptide mimetics or bioactive agents with tailored functionalities. Its ability to undergo various post-synthetic modifications further expands its utility in drug design.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 1248307_81_4 is crucial for sustainable chemical practices. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to some other synthetic chemicals.

In conclusion, CAS No. 1248307_8_4, or _(_5-cyclopropyl_(_H_-(_(_(_(_(_(_(triazol_(_(yli)_methylbutanamine), is a versatile molecule with significant potential in both academic research and industrial applications._